[(4-Bromo-2-chlorophenyl)methyl](butyl)amine

• Molecular Formula: C11H15BrClN
• Molecular Weight: 276.60 g/mol
• IUPAC Name: N-[(4-bromo-2-chlorophenyl)methyl]butan-1-amine
• InChI: InChI=1S/C11H15BrClN/c1-2-3-6-14-8-9-4-5-10(12)7-11(9)13/h4-5,7,14H,2-3,6,8H2,1H3
• InChI Key: XETKDVONTKOCAJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=C(C=C(C=C1)Br)Cl

Description

(4-Bromo-2-chlorophenyl)methylamine (CAS: 1178918-10-9) is a halogenated arylalkylamine with the molecular formula C₁₁H₁₅BrClN and a molecular weight of 276.60 g/mol . The compound features a 4-bromo-2-chlorophenyl group attached to a methylamine backbone substituted with a butyl chain. This structure confers both lipophilic (due to halogen substituents and alkyl chain) and weakly basic (amine group) properties, making it relevant for pharmaceutical and agrochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromo-2-chlorophenyl)methylamine typically involves a multi-step process. One common method starts with the bromination and chlorination of toluene to form 4-bromo-2-chlorotoluene. This intermediate is then subjected to a nucleophilic substitution reaction with butylamine under controlled conditions to yield the desired product.

Industrial Production Methods

In an industrial setting, the production of (4-Bromo-2-chlorophenyl)methylamine can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction parameters such as temperature, pressure, and reactant concentrations, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(4-Bromo-2-chlorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The aromatic ring can be reduced under specific conditions to form cyclohexyl derivatives.

Substitution: The bromine and chlorine atoms can be substituted with other nucleophiles such as hydroxyl, alkoxy, or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.

Substitution: Nucleophilic substitution reactions often use reagents like sodium hydroxide (NaOH) or sodium methoxide (NaOCH₃).

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of cyclohexyl derivatives.

Substitution: Formation of hydroxyl, alkoxy, or amino-substituted products.

Scientific Research Applications

(4-Bromo-2-chlorophenyl)methylamine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Bromo-2-chlorophenyl)methylamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

(4-Bromo-3-fluorophenyl)methylamine (CAS: 1247161-43-8)

• Molecular Formula : C₁₁H₁₅BrFN
• Molecular Weight : 260.15 g/mol
• Key Differences: Substituent Position: Fluorine replaces chlorine at the 3-position on the phenyl ring. Molecular Weight: Lower due to fluorine’s atomic mass (19 vs. 35.5 for Cl).
• Applications : Likely explored for similar therapeutic areas but with modified pharmacokinetics due to fluorine’s metabolic stability .

N-Allyl-N-[4-(4-bromo-2-chlorophenoxy)butyl]amine (CAS: 401503-18-2)

• Molecular Formula: C₁₃H₁₇BrClNO
• Molecular Weight : 342.64 g/mol
• Key Differences: Backbone Structure: Incorporates a phenoxy-butyl linker and an allyl group instead of a butyl chain. Reactivity: Allyl group offers sites for further functionalization (e.g., Michael additions).
• Applications : May serve as a precursor for polymer-supported catalysts or prodrugs .

MJL-1-109-2 (CRF Receptor Antagonist)

• Structure : Pyrazolo[1,5-a][1,3,5]triazine core with a (4-bromo-2-chlorophenyl)methyl group.
• Key Differences :
  • Heterocyclic Core : The triazine ring introduces planar rigidity, enhancing receptor-binding specificity.
  • Pharmacology : Demonstrated activity as a corticotropin-releasing factor (CRF) receptor antagonist, suggesting CNS applications.

N-(4-Chlorobenzylidene)-4-(4-bromophenyl)thiazol-2-amine

• Molecular Formula : C₁₆H₁₀BrClN₂S
• Key Differences :
  • Thiazole Ring : Introduces a sulfur-containing heterocycle, which is associated with antimicrobial and anticancer activity.
  • Imine Functional Group : Enhances metal-chelating capacity, useful in catalytic or medicinal chemistry.
• Applications : Studied for antimicrobial properties, suggesting halogenated amines with heterocycles could broaden biological activity .

Table 1: Structural and Functional Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Applications
(4-Bromo-2-chlorophenyl)methylamine	C₁₁H₁₅BrClN	276.60	Br, Cl, butyl	CNS drugs, agrochemicals
(4-Bromo-3-fluorophenyl)methylamine	C₁₁H₁₅BrFN	260.15	Br, F, butyl	Metabolic-stable therapeutics
N-Allyl-N-[4-(4-bromo-2-chlorophenoxy)butyl]amine	C₁₃H₁₇BrClNO	342.64	Br, Cl, allyl, ether	Prodrugs, polymer catalysts
MJL-1-109-2	C₁₈H₂₀BrClN₆O₂	467.74	Triazine core, Br, Cl	CRF receptor antagonists
N-(4-Chlorobenzylidene)-4-(4-bromophenyl)thiazol-2-amine	C₁₆H₁₀BrClN₂S	385.69	Thiazole, Br, Cl, imine	Antimicrobial agents

Key Research Findings

• Electronic Effects : Halogen substituents (Br, Cl, F) enhance lipophilicity and influence binding to hydrophobic pockets in enzymes or receptors .
• Biological Activity : Thiazole- and triazine-containing analogs show expanded therapeutic profiles, leveraging heterocycles for target specificity .
• Synthetic Utility: Allyl and phenoxy groups in derivatives like CAS 401503-18-2 enable modular chemical modifications for high-throughput screening .

Biological Activity

(4-Bromo-2-chlorophenyl)methylamine is an organic compound notable for its structural features, which include a phenyl ring substituted with bromine and chlorine, linked to a butyl amine group. This unique structure contributes to its potential biological activities, particularly in pharmacological and toxicological contexts. The compound has been primarily studied for its interactions with neurotransmitter systems and metabolic enzymes, indicating its relevance in both therapeutic and research applications.

Chemical Structure and Properties

• Molecular Formula : C$_{11}$H$_{14}$BrClN
• Molecular Weight : Approximately 292.6 g/mol

The presence of halogen substituents (bromine and chlorine) on the phenyl ring enhances the compound's reactivity, making it suitable for various chemical transformations. The butyl amine group increases lipophilicity, potentially improving pharmacokinetic properties compared to other analogs.

Biological Activity Overview

Research indicates that (4-Bromo-2-chlorophenyl)methylamine exhibits several biological activities:

• Neurotransmitter Modulation :
  • The compound has been shown to interact with the cholinergic system by inhibiting acetylcholinesterase (AChE), leading to increased levels of acetylcholine. This mechanism suggests potential neurotoxic effects similar to those observed with other AChE inhibitors, which could be relevant in studying neurodegenerative diseases.
• Interaction with Cytochrome P450 Enzymes :
  • (4-Bromo-2-chlorophenyl)methylamine interacts with several cytochrome P450 enzymes (CYP2C19, CYP2B6, CYP3A4), which are crucial for drug metabolism. Understanding these interactions is vital for evaluating the compound's pharmacokinetics and potential toxicity.
• Potential Therapeutic Applications :
  • Initial studies suggest that this compound may have antimicrobial and anticancer properties, making it a candidate for further pharmacological investigation.

Case Study 1: Neurotoxicity Assessment

In a study aimed at assessing the neurotoxic potential of (4-Bromo-2-chlorophenyl)methylamine, researchers evaluated its effects on neuronal cell cultures. The results indicated that exposure led to significant increases in acetylcholine levels, correlating with impaired neuronal function and increased cell death rates at higher concentrations.

Case Study 2: Metabolic Pathway Analysis

A comprehensive analysis of the metabolic pathways involving (4-Bromo-2-chlorophenyl)methylamine revealed that it undergoes extensive metabolism via cytochrome P450 enzymes. The study highlighted the importance of these metabolic interactions in determining the compound's overall toxicity profile and therapeutic potential.

Data Table: Biological Activities of (4-Bromo-2-chlorophenyl)methylamine

Activity Type	Mechanism/Effect	Reference
Acetylcholinesterase Inhibition	Increases acetylcholine levels; neurotoxic effects
Cytochrome P450 Interaction	Metabolism via CYP2C19, CYP2B6, CYP3A4
Antimicrobial Activity	Potential efficacy against various pathogens
Anticancer Properties	Preliminary evidence suggesting tumor inhibition